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Introduction

MM-401 is a potent and specific inhibitor of the MLL1 (Mixed-Lineage Leukemia 1) H3K4
methyltransferase.[1][2] It functions by disrupting the critical protein-protein interaction between
MLL1 and WDRS5, a core component of the MLL1 complex.[1][3] This inhibition leads to a
reduction in H3K4 methylation at the promoters of MLL1 target genes, such as the HOX gene
cluster, which are crucial for the proliferation and survival of MLL-rearranged leukemia cells.[1]
[3] Consequently, MM-401 induces cell cycle arrest, apoptosis, and myeloid differentiation in
these cancer cells.[1][4] The trifluoroacetate (TFA) salt of MM-401 generally offers enhanced
water solubility and stability compared to its freebase form.[2] These application notes provide
detailed protocols for the preparation, storage, and handling of MM-401 TFA stock solutions for

both in vitro and in vivo studies.

Data Presentation

Table 1: Physicochemical and Potency Data for MM-401
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Parameter Value Reference
Target MLL1 H3K4 Methyltransferase  [1][2]
) ) Disrupts MLL1-WDRS5
Mechanism of Action ) ) [11[3]
interaction
ICso (MLL1 activity) 0.32 uM [2]
ICso (WDR5-MLL1 interaction) 0.9nM [2]
Ki (WDR5) <1nM [2]
Typical In Vitro Concentrations 10, 20, 40 pM [2]
Table 2: Solubility of MM-401 TFA
Solvent Solubility Notes
DMSO > 25 mg/mL For primary stock solution.
Alternative solvent for stock
Ethanol ~16 mg/mL )
solution.[5]
_ _ Alternative solvent for stock
Dimethylformamide (DMF) ~33 mg/mL )
solution.[5]
For preparing aqueous
PBS (pH 7.2) ~10 mg/mL solutions. Not recommended
for long-term storage.[5]
_ _ 10% DMSO, 40% PEG300,
In Vivo Formulation 1 > 2.5 mg/mL )
5% Tween-80, 45% Saline.[6]
i ] 10% DMSO, 90% (20% SBE-
In Vivo Formulation 2 > 2.5 mg/mL ) )
B-CD in Saline).[6]
In Vivo Formulation 3 = 2.5 mg/mL 10% DMSO, 90% Corn OIil.[6]

Table 3: Storage and Stability of MM-401 TFA
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Storage . . .
Form Stability Light Protection
Temperature
Solid (Powder) -20°C > 4 years Recommended
Stock Solution in _
-80°C Up to 6 months Protect from light
Solvent
Stock Solution in )
-20°C Up to 1 month Protect from light

Solvent

Experimental Protocols

Protocol 1: Preparation of a 10 mM MM-401 TFA Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution for use in most in

vitro cell-based assays.

Materials:

MM-401 TFA (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Procedure:
» Pre-weighing and Calculation:

o Allow the vial of MM-401 TFA powder to equilibrate to room temperature before opening to

prevent condensation.

o Calculate the required volume of DMSO to achieve a 10 mM concentration. The molecular
weight of MM-401 TFA will be provided on the manufacturer's data sheet.
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¢ Dissolution:

o Aseptically add the calculated volume of anhydrous DMSO to the vial containing the MM-
401 TFA powder.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. Gentle warming in a water bath (37°C) for 5-10 minutes can aid dissolution if
necessary.

 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes. This minimizes freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[6] Protect from light.

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol details the dilution of the DMSO stock solution into cell culture medium for
treating cells.

Materials:

e 10 mM MM-401 TFA stock solution in DMSO
e Appropriate cell culture medium

» Sterile microcentrifuge tubes and pipette tips
Procedure:

 Serial Dilution:

o Perform serial dilutions of the 10 mM stock solution in cell culture medium to achieve the
desired final concentrations (e.g., 10, 20, 40 uM).
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o Important: Ensure the final concentration of DMSO in the culture medium is kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the
same final concentration of DMSO.

e Application to Cells:

o Add the prepared working solutions to your cell cultures and incubate for the desired
experimental duration.

Mandatory Visualizations
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Workflow for MM-401 TFA Stock Solution Preparation

Start: Obtain MM-401 TFA Powder

Equilibrate to Room Temperature

l

Weigh MM-401 TFA

l

Calculate Solvent Volume

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing MM-401 TFA stock solution.
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Caption: MM-401 mechanism of action and signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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